Cas no 72590-24-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-benzodioxol-5-ylmethyl)-5-methoxybenzene-1,4-diol
- AG-G-85988
- NSC269126
- 72590-24-0
- DTXSID70313336
- NSC-269126
- OBTUSAQUINONE DERIV JURD 2561
-
-
- Inchi： InChI=1S/C15H14O5/c1-18-14-7-11(16)10(6-12(14)17)4-9-2-3-13-15(5-9)20-8-19-13/h2-3,5-7,16-17H,4,8H2,1H3
- InChI Key： SQZRFMGIBXROEF-UHFFFAOYSA-N
- SMILES： COC1=C(C=C(C(=C1)O)CC2=CC3=C(C=C2)OCO3)O
Computed Properties
- Exact Mass: 274.08412
- Monoisotopic Mass: 274.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.2Ų
- XLogP3: 2.9
Experimental Properties
- Density: 1.365
- Boiling Point: 487.3°C at 760 mmHg
- Flash Point: 248.5°C
- Refractive Index: 1.637
- PSA: 68.15
Related Literature
-
Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
-
Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
-
Peiwen Ju,Zhaoqiang Zhu,Xiaoxiao Shao,Shengqi Wang,Chunhua Zhao,Xiuzhen Qian,Chongjun Zhao J. Mater. Chem. A, 2017,5, 18777-18785
-
Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
-
Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
72590-24-0 ( ) Related Products
- 65004-42-4(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol)
- 884738-31-2(3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-)
- 1526565-41-2(3-(5-methyl-2H-1,2,3-triazol-4-yl)piperidine)
- 1354007-21-8([(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid)
- 385379-94-2(3-(4-Methanesulfonyl-piperazine-1-sulfonyl)-benzoic acid)
- 2138547-25-6(3-(2-cyclopropyl-2-ethoxyethoxy)-4-iodooxolane)
- 1423034-99-4(2-(3-methylphenoxy)cyclohexan-1-amine hydrochloride)
- 2138398-55-5(4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)-)
- 1704967-63-4((3R)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid)
- 945923-91-1(Fmoc-Hmd hydrochloride)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
pengshengyue
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Synrise Material Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
